Cas no 2171981-31-8 (9-methyl-2,3,4,5-tetrahydro-1-benzoxepine-5-sulfonyl fluoride)

• Product Name: 9-methyl-2,3,4,5-tetrahydro-1-benzoxepine-5-sulfonyl fluoride
• CAS No: 2171981-31-8
• MF: C₁₁H₁₃FO₃S
• MW: 244.282525777817
• CID: 6219019
• PubChem ID: 165869867
• Update Time: 2025-07-16

9-methyl-2,3,4,5-tetrahydro-1-benzoxepine-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 9-methyl-2,3,4,5-tetrahydro-1-benzoxepine-5-sulfonyl fluoride
• 2171981-31-8
• EN300-1450971

• Inchi： 1S/C11H13FO3S/c1-8-4-2-5-9-10(16(12,13)14)6-3-7-15-11(8)9/h2,4-5,10H,3,6-7H2,1H3
• InChI Key： WCPKFZYHXOFXAR-UHFFFAOYSA-N
• SMILES： S(C1C2C=CC=C(C)C=2OCCC1)(=O)(=O)F

Computed Properties

• Exact Mass: 244.05694361g/mol
• Monoisotopic Mass: 244.05694361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.8Ų

Additional information on 9-methyl-2,3,4,5-tetrahydro-1-benzoxepine-5-sulfonyl fluoride

Recent Advances in the Study of 9-methyl-2,3,4,5-tetrahydro-1-benzoxepine-5-sulfonyl fluoride (CAS: 2171981-31-8)

The compound 9-methyl-2,3,4,5-tetrahydro-1-benzoxepine-5-sulfonyl fluoride (CAS: 2171981-31-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 9-methyl-2,3,4,5-tetrahydro-1-benzoxepine-5-sulfonyl fluoride as a versatile intermediate in the synthesis of biologically active molecules. Its sulfonyl fluoride moiety is particularly noteworthy, as it serves as a reactive handle for covalent modification of target proteins, making it a valuable tool in chemical biology and drug discovery. Researchers have successfully employed this compound in the development of covalent inhibitors for various enzymes, including proteases and kinases, which are implicated in numerous disease pathways.

One of the most promising applications of this compound lies in its ability to selectively target cysteine residues in proteins. A recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 9-methyl-2,3,4,5-tetrahydro-1-benzoxepine-5-sulfonyl fluoride exhibit potent inhibitory activity against SARS-CoV-2 main protease (Mpro), a key enzyme required for viral replication. The study reported that these derivatives form a covalent bond with the catalytic cysteine residue (Cys145) of Mpro, effectively blocking its activity and reducing viral load in cell-based assays.

In addition to its antiviral properties, this compound has shown potential in oncology research. A 2023 study in Nature Chemical Biology revealed that 9-methyl-2,3,4,5-tetrahydro-1-benzoxepine-5-sulfonyl fluoride-based probes can selectively label and inhibit oncogenic mutant forms of KRAS, a notoriously difficult-to-target protein in cancer therapy. The study demonstrated that these probes covalently bind to the mutant KRAS G12C, leading to its inactivation and subsequent inhibition of downstream signaling pathways.

The synthetic accessibility of 9-methyl-2,3,4,5-tetrahydro-1-benzoxepine-5-sulfonyl fluoride has also been a focus of recent research. A team at MIT developed an improved synthetic route that significantly increases the yield and purity of the compound, making it more accessible for large-scale applications. This advancement is particularly important given the growing demand for this compound in both academic and industrial settings.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 9-methyl-2,3,4,5-tetrahydro-1-benzoxepine-5-sulfonyl fluoride. Issues such as selectivity, pharmacokinetics, and potential off-target effects need to be carefully addressed in future studies. However, the unique reactivity profile and demonstrated biological activity of this compound make it an exciting area of research with significant potential for therapeutic development.

In conclusion, 9-methyl-2,3,4,5-tetrahydro-1-benzoxepine-5-sulfonyl fluoride (CAS: 2171981-31-8) represents a valuable chemical scaffold with diverse applications in drug discovery and chemical biology. Recent studies have expanded our understanding of its potential in targeting challenging disease targets, particularly in virology and oncology. As research continues, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.